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Compound of Interest

Compound Name: VCH-286

Cat. No.: B15608699 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical reagents like VCH-286 are paramount to ensuring laboratory safety and

experimental integrity. VCH-286 is a C-C chemokine receptor 5 (CCR5) antagonist investigated

for its potential in treating HIV infections. Due to its nature as a biologically active small

molecule, it requires careful handling and disposal. This document provides essential safety

and logistical information for the proper disposal of VCH-286, based on established best

practices for laboratory chemical waste.

Immediate Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for VCH-286 is not readily available in public

domains, general precautions for handling potent, research-grade small molecule inhibitors

should be strictly followed.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves when handling VCH-286.

Ventilation: To minimize the risk of inhalation, it is crucial to handle the compound in a well-

ventilated area, preferably within a certified chemical fume hood.

Avoid Contact: Prevent direct contact with skin, eyes, and mucous membranes. In the event of

accidental contact, immediately flush the affected area with a copious amount of water for at

least 15 minutes and seek prompt medical attention.
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Ingestion: Do not eat, drink, or smoke in areas where VCH-286 is being handled. If accidental

ingestion occurs, seek immediate medical attention.

Quantitative Data Summary for Handling Small Molecule
Inhibitors
The following table summarizes key handling and safety parameters for a representative potent

small molecule inhibitor, providing a framework for the safe management of compounds like

VCH-286.

Parameter Guideline Rationale

Occupational Exposure Limit

(OEL)

Assume a low OEL (e.g., <10

µg/m³) in the absence of

specific data.

Potent biological activity

necessitates minimizing

exposure.

Solubility

Often soluble in organic

solvents like DMSO and

ethanol; sparingly soluble in

aqueous buffers.

Informs choice of

decontamination solvents and

spill response.

Storage Temperature
Typically -20°C for long-term

stability.

Preserves compound integrity

and prevents degradation.

Waste Category
Treat as hazardous chemical

waste.[1]

Precautionary principle due to

unknown environmental and

health impacts.[1]

Experimental Protocol: Step-by-Step Disposal Plan
The disposal of VCH-286 must comply with all applicable local, state, and federal regulations

for chemical waste. The fundamental principle is to treat research compounds as hazardous

waste unless explicitly stated otherwise by a comprehensive safety data sheet.[1]

Waste Segregation:

Do not mix VCH-286 waste with other waste streams.
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Maintain separate waste containers for solid and liquid waste.[2]

Containerization:

Use dedicated, chemically compatible, and clearly labeled waste containers.

The label must include "Hazardous Waste," the chemical name "VCH-286," and any other

identifiers required by your institution.

Ensure containers are securely sealed when not in use to prevent spills and evaporation.

[2]

Liquid Waste Disposal:

Collect all liquid waste containing VCH-286, including unused solutions and contaminated

solvents, in a designated, leak-proof container.

If organic solvents such as DMSO or ethanol were used, collect the waste in a container

specifically designated for flammable organic waste.[1]

Crucially, do not dispose of solutions containing VCH-286 down the drain.[2]

Solid Waste Disposal:

Place all solid materials contaminated with VCH-286 into a designated solid waste

container. This includes, but is not limited to:

Gloves

Weigh boats

Pipette tips

Paper towels

Other contaminated lab supplies[2]

Decontamination:
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Decontaminate all surfaces and equipment that have been in contact with VCH-286.

Use an appropriate solvent (e.g., ethanol, isopropanol) for the initial cleaning, followed by

a thorough wash with soap and water.

Dispose of all cleaning materials as solid chemical waste.[2]

Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.[1]

Follow all institutional procedures for waste pickup scheduling, documentation, and hand-

off. It is imperative to contact your EHS department to determine if the waste is considered

hazardous under specific regulations like the Resource Conservation and Recovery Act

(RCRA).[3]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of VCH-286.
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Caption: Workflow for the safe disposal of VCH-286.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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